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molecular formula C15H11F3O2 B8647382 4-Trifluoroacetylphenol benzyl ether CAS No. 137614-78-9

4-Trifluoroacetylphenol benzyl ether

Cat. No. B8647382
CAS RN: 137614-78-9
M. Wt: 280.24 g/mol
InChI Key: OSXBYCLYYVYZOX-UHFFFAOYSA-N
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Patent
US06197729B1

Procedure details

At −78° C., 182.4 ml of a 2.5 M butyllithium solution were added dropwise to a solution of 100 g of 4-benzyloxy-1-bromobenzene in 500 ml of dry tetrahydrofuran. Stirring was continued at −78° C. for 15 min, and 68.0 g of methyl trifluoroacetate were then added dropwise at this temperature. Stirring was subsequently continued at −20° C. for 2 hours. For work-up, 80 ml of saturated aqueous ammonium chloride were added dropwise, the mixture was mixed with 250 ml of dilute hydrochloric acid and diluted with 500 ml of toluene, and the organic phase was washed with water, dried and concentrated, to give the title product as a colourless oil which crystallised on digestion with heptane.
Name
butyllithium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-benzyloxy-1-bromobenzene
Quantity
100 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
500 mL
Type
solvent
Reaction Step One
Name
methyl trifluoroacetate
Quantity
68 g
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
80 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
250 mL
Type
reactant
Reaction Step Four
Name
toluene
Quantity
500 mL
Type
solvent
Reaction Step Five
Name
title product

Identifiers

REACTION_CXSMILES
C([Li])CCC.[CH2:6]([O:13][C:14]1[CH:19]=[CH:18][C:17](Br)=[CH:16][CH:15]=1)[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.[F:21][C:22]([F:28])([F:27])[C:23](OC)=[O:24].[Cl-].[NH4+].Cl>O1CCCC1.C1(C)C=CC=CC=1>[CH2:6]([O:13][C:14]1[CH:19]=[CH:18][C:17]([C:23](=[O:24])[C:22]([F:28])([F:27])[F:21])=[CH:16][CH:15]=1)[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1 |f:3.4|

Inputs

Step One
Name
butyllithium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)[Li]
Name
4-benzyloxy-1-bromobenzene
Quantity
100 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC1=CC=C(C=C1)Br
Name
tetrahydrofuran
Quantity
500 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
methyl trifluoroacetate
Quantity
68 g
Type
reactant
Smiles
FC(C(=O)OC)(F)F
Step Three
Name
ammonium chloride
Quantity
80 mL
Type
reactant
Smiles
[Cl-].[NH4+]
Step Four
Name
hydrochloric acid
Quantity
250 mL
Type
reactant
Smiles
Cl
Step Five
Name
toluene
Quantity
500 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Stirring
Type
CUSTOM
Details
Stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
Stirring
WAIT
Type
WAIT
Details
was subsequently continued at −20° C. for 2 hours
Duration
2 h
WASH
Type
WASH
Details
the organic phase was washed with water
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 15 min
Name
title product
Type
product
Smiles
C(C1=CC=CC=C1)OC1=CC=C(C=C1)C(C(F)(F)F)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.